Cas no 1309979-68-7 ((2-morpholino-3-pyridyl)boronic acid hydrochloride)

• Product Name: (2-morpholino-3-pyridyl)boronic acid hydrochloride
• CAS No: 1309979-68-7
• MF: C₉H₁₄BClN₂O₃
• MW: 244.483061313629
• MDL: MFCD11867886
• CID: 2602777
• PubChem ID: 46738025
• Update Time: 2025-10-29

(2-morpholino-3-pyridyl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinopyridine-3-boronic acid hydrochloride
• (2-morpholino-3-pyridyl)boronic acid hydrochloride
• AKOS015960259
• [2-(morpholin-4-yl)pyridin-3-yl]boronic acid hydrochloride
• (2-morpholin-4-ylpyridin-3-yl)boronic acid;hydrochloride
• 108-598-6
• CS-0174168
• 2-Morpholinopyridine-3-boronic acid-HCl
• MFCD11867886
• 2-Morpholinopyridine-3-boronic acid hydrochloride, AldrichCPR
• 2-Morpholinopyridine-3-boronic acid, HCl
• 1309979-68-7
• (2-Morpholinopyridin-3-yl)boronicacidhydrochloride
• (2-Morpholinopyridin-3-yl)boronic acid hydrochloride

• MDL： MFCD11867886
• Inchi： 1S/C9H13BN2O3.ClH/c13-10(14)8-2-1-3-11-9(8)12-4-6-15-7-5-12;/h1-3,13-14H,4-7H2;1H
• InChI Key： NZWXPZWHSRBZDL-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2C(B(O)O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 244.07900
• Monoisotopic Mass: 244.0786002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.82000
• LogP: -0.53500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2-morpholino-3-pyridyl)boronic acid hydrochloride

Introduction to (2-morpholino-3-pyridyl)boronic acid hydrochloride (CAS No. 1309979-68-7)

(2-morpholino-3-pyridyl)boronic acid hydrochloride (CAS No. 1309979-68-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholino group and a boronic acid moiety, making it an attractive building block for various chemical transformations and biological applications.

The morpholino group in (2-morpholino-3-pyridyl)boronic acid hydrochloride imparts significant stability and solubility properties, while the boronic acid functionality provides reactivity that can be harnessed in Suzuki-Miyaura cross-coupling reactions and other palladium-catalyzed couplings. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials science applications.

Recent studies have highlighted the potential of (2-morpholino-3-pyridyl)boronic acid hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of kinases, which are important targets in cancer therapy. The morpholino group enhances the bioavailability and pharmacokinetic properties of these inhibitors, making them more effective in vivo.

In addition to its role in kinase inhibitor development, (2-morpholino-3-pyridyl)boronic acid hydrochloride has been explored for its potential in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane proteins that play crucial roles in signal transduction pathways and are targets for a wide range of diseases. A recent paper in Organic Letters reported the successful use of this compound to synthesize selective GPCR agonists with high potency and selectivity.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form facilitates easier handling and formulation, making it suitable for use in drug discovery and development processes. The hydrochloride salt also improves the overall bioavailability of the final drug product, which is crucial for achieving therapeutic efficacy.

From a synthetic perspective, (2-morpholino-3-pyridyl)boronic acid hydrochloride can be prepared through a series of well-established chemical reactions. One common approach involves the reaction of 2-chloro-3-pyridineboronic acid with morpholine, followed by treatment with hydrochloric acid to form the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The versatility of (2-morpholino-3-pyridyl)boronic acid hydrochloride extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science, particularly in the development of functional materials with unique electronic and optical properties. For example, researchers at the University of California have used this compound to synthesize novel polymers with tunable electronic properties, which have potential applications in organic electronics and photovoltaic devices.

In conclusion, (2-morpholino-3-pyridyl)boronic acid hydrochloride (CAS No. 1309979-68-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for organic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.